Cas no 2098074-25-8 (3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid)

3-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid is a versatile heterocyclic carboxylic acid derivative featuring a cyclobutylmethyl-substituted pyrazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The cyclobutylmethyl group enhances lipophilicity, while the propanoic acid moiety provides a handle for further functionalization, such as amide or ester formation. Its rigid pyrazole scaffold contributes to structural diversity in drug design, particularly for targeting enzyme inhibition or receptor modulation. The compound’s well-defined structure and synthetic accessibility make it a valuable building block for developing novel therapeutic agents or probing structure-activity relationships.
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid structure
2098074-25-8 structure
Product Name:3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
CAS No:2098074-25-8
MF:C11H16N2O2
MW:208.256942749023
CID:5728123
PubChem ID:122240766
Update Time:2025-10-28

3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
    • 3-[1-(cyclobutylmethyl)pyrazol-4-yl]propanoic acid
    • 2098074-25-8
    • AKOS040813989
    • F2147-7461
    • 1H-Pyrazole-4-propanoic acid, 1-(cyclobutylmethyl)-
    • Inchi: 1S/C11H16N2O2/c14-11(15)5-4-10-6-12-13(8-10)7-9-2-1-3-9/h6,8-9H,1-5,7H2,(H,14,15)
    • InChI Key: BBCLBTHZIZBYGR-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(C=1)CC1CCC1)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 379.6±17.0 °C(Predicted)
  • pka: 4.53±0.10(Predicted)

3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C223346-100mg
3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]propanoic acid
2098074-25-8
100mg
$ 95.00 2022-04-01
TRC
C223346-500mg
3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]propanoic acid
2098074-25-8
500mg
$ 365.00 2022-04-01
TRC
C223346-1g
3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]propanoic acid
2098074-25-8
1g
$ 570.00 2022-04-01
Life Chemicals
F2147-7461-0.25g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
0.25g
$361.0 2023-09-06
Life Chemicals
F2147-7461-0.5g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
0.5g
$380.0 2023-09-06
Life Chemicals
F2147-7461-1g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
1g
$401.0 2023-09-06
Life Chemicals
F2147-7461-2.5g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
2.5g
$802.0 2023-09-06
Life Chemicals
F2147-7461-5g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
5g
$1203.0 2023-09-06
Life Chemicals
F2147-7461-10g
3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid
2098074-25-8 95%+
10g
$1684.0 2023-09-06

Additional information on 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid

Recent Advances in the Study of 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098074-25-8)

3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098074-25-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and cyclobutylmethyl structural motifs, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in drug discovery, focusing on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

One of the most notable findings in recent research is the compound's interaction with G protein-coupled receptors (GPCRs), a class of receptors that are critical targets for a wide range of therapeutic interventions. Preliminary in vitro studies have shown that 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid exhibits selective binding affinity to certain GPCR subtypes, suggesting its potential utility in the treatment of neurological and inflammatory disorders. The compound's ability to modulate receptor activity with high specificity has positioned it as a valuable tool for further pharmacological investigations.

In addition to its receptor-binding properties, recent synthetic chemistry efforts have focused on optimizing the production and purification processes for 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid. Advances in catalytic methods and green chemistry approaches have enabled more efficient synthesis routes, reducing the environmental impact and cost associated with large-scale production. These developments are particularly relevant for pharmaceutical companies aiming to incorporate this compound into their drug development pipelines.

Another area of active research involves the structural modification of 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid to enhance its pharmacokinetic and pharmacodynamic profiles. Researchers have reported the synthesis of derivatives with improved solubility, bioavailability, and metabolic stability, which are critical factors for the successful translation of preclinical findings into clinical applications. These derivatives are currently being evaluated in animal models to assess their efficacy and safety profiles.

Furthermore, computational modeling and molecular docking studies have provided valuable insights into the compound's mechanism of action at the atomic level. These in silico approaches have identified key interactions between 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid and its target proteins, facilitating the rational design of next-generation analogs with enhanced therapeutic potential. Such studies underscore the importance of integrating computational and experimental methods in modern drug discovery.

In conclusion, the growing body of research on 3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]propanoic acid (CAS: 2098074-25-8) highlights its versatility and promise as a scaffold for drug development. Its unique chemical properties, combined with recent advancements in synthesis and characterization, make it a compelling candidate for further investigation. As the field progresses, continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents with significant clinical impact.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.